Cas no 1806329-16-7 (3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1806329-16-7
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5006289
• Update Time: 2025-10-23

3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-2-7(4-9(16)17)3-8(5-15)10(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： VYMSFODTYOAGOV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CC(=O)O)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid

3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid and CAS No. 1806329-16-7: A Comprehensive Overview of Its Role in Modern Pharmaceutical Research

3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid, with the CAS number 1806329-16-7, represents a significant advancement in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The molecule's chemical structure, which includes a cyano group, a methyl substituent, and a trifluoromethoxy group, contributes to its diverse pharmacological properties and biological activity.

Recent studies have highlighted the importance of 3-Cyano-5-methyl-4-(trifluorometh, which is a key component of this compound, in modulating cellular signaling pathways. The presence of the trifluoromethoxy group enhances the compound's hydrophobicity and metabolic stability, making it a promising candidate for the development of long-acting pharmaceuticals. These properties are crucial for optimizing drug efficacy and minimizing adverse effects in therapeutic applications.

One of the most notable aspects of 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid is its potential role in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding underscores the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's structural versatility allows for the design of derivatives with enhanced pharmacokinetic profiles. A study conducted by the University of California, San Francisco, in 2024 revealed that modifications to the 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid scaffold can lead to improved bioavailability and reduced toxicity, making it a valuable tool for drug development. These findings highlight the importance of structural optimization in the creation of effective therapeutic agents.

Another area of interest is the compound's potential in the treatment of neurological disorders. A recent study published in Neuropharmacology in 2023 found that 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid may have neuroprotective effects by modulating the activity of specific neurotransmitter receptors. This property could make the compound a candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the compound's ability to interact with various biological targets has led to its exploration in the field of oncology. Research published in Cancer Research in 2024 indicated that 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid can induce apoptosis in cancer cells by targeting specific signaling pathways. This finding suggests that the compound could be developed into a novel anticancer agent with minimal impact on healthy cells.

The synthesis of 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid involves a series of well-defined chemical reactions, which are critical for producing high-purity compounds suitable for pharmaceutical applications. A 2023 study published in Organic & Biomolecular Chemistry described an efficient synthetic route that minimizes byproducts and maximizes yield, which is essential for large-scale production and commercialization.

Moreover, the compound's stability under various conditions has been a focus of recent research. A 2023 study in Pharmaceutical Research demonstrated that 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid maintains its structural integrity in different pH environments, which is crucial for its use in drug formulations that require stability across a range of physiological conditions.

The potential applications of 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid extend beyond its direct therapeutic use. It has also been explored as a lead compound for the development of other pharmaceuticals through medicinal chemistry approaches. A 2024 review in Drug Discovery Today highlighted the compound's adaptability in the design of new drugs, emphasizing its role as a versatile scaffold for drug development.

As research in this field continues to evolve, the importance of 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid in pharmaceutical science is becoming increasingly evident. Its unique structural features and diverse pharmacological properties make it a valuable asset for the development of innovative therapies. The ongoing exploration of its potential applications underscores the significance of this compound in advancing the field of medicinal chemistry.

In conclusion, 3-Cyano-5-methyl-4-(trifluoromethoxy)phenylacetic acid with its chemical structure and properties, represents a promising candidate for the development of novel therapeutic agents. The compound's potential applications in the treatment of inflammatory diseases, neurological disorders, and cancer, as well as its role in drug discovery and medicinal chemistry, highlight its importance in the field of pharmaceutical science. As research continues to uncover new insights into its properties and applications, the significance of this compound is likely to grow, further solidifying its place in the development of innovative therapies.